Cas no 2171862-22-7 (4-cyclopropoxy-3-fluorobenzene-1,2-diamine)

• Product Name: 4-cyclopropoxy-3-fluorobenzene-1,2-diamine
• CAS No: 2171862-22-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6461433
• PubChem ID: 165857564
• Update Time: 2025-05-20

4-cyclopropoxy-3-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropoxy-3-fluorobenzene-1,2-diamine
• 2171862-22-7
• EN300-1295487

• Inchi： 1S/C9H11FN2O/c10-8-7(13-5-1-2-5)4-3-6(11)9(8)12/h3-5H,1-2,11-12H2
• InChI Key： AEBVGUPXUALRCH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OC1CC1)N)N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-cyclopropoxy-3-fluorobenzene-1,2-diamine

Comprehensive Overview of 4-cyclopropoxy-3-fluorobenzene-1,2-diamine (CAS No. 2171862-22-7): Properties, Applications, and Innovations

4-cyclopropoxy-3-fluorobenzene-1,2-diamine (CAS No. 2171862-22-7) is a specialized aromatic diamine compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropoxy group and a fluorine substitution, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's benzene-1,2-diamine backbone further enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for fluorinated aromatic compounds like 4-cyclopropoxy-3-fluorobenzene-1,2-diamine has surged due to their role in drug discovery. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and bioavailability. Researchers frequently search for "fluorinated diamine applications" or "cyclopropoxy benzene derivatives in drug design," reflecting the compound's relevance in cutting-edge therapeutics.

The synthesis of CAS No. 2171862-22-7 involves multi-step organic reactions, including nucleophilic aromatic substitution and protective group chemistry. Its 3-fluorobenzene core is particularly noteworthy for enabling selective cross-coupling reactions, a topic often queried as "how to modify fluorinated diamines for catalysis." This adaptability aligns with the growing interest in sustainable chemistry, where precision functionalization minimizes waste.

Beyond pharmaceuticals, 4-cyclopropoxy-3-fluorobenzene-1,2-diamine is explored in materials science. Its rigid cyclopropyl moiety contributes to thermal stability, making it a candidate for high-performance polymers. Searches like "heat-resistant polymers from aromatic diamines" highlight this niche application. Additionally, the compound's fluorescence potential is under investigation, tying into trends around "small-molecule fluorescent probes" for bioimaging.

Quality control of CAS No. 2171862-22-7 requires advanced analytical techniques such as HPLC and NMR spectroscopy. Purity thresholds are critical, as impurities can affect downstream reactions—a concern echoed in queries like "analytical methods for diamine derivatives." Suppliers emphasizing batch-to-batch consistency gain traction in markets prioritizing reproducibility.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds. While 4-cyclopropoxy-3-fluorobenzene-1,2-diamine is not classified as hazardous, researchers actively seek "green synthesis routes for fluorinated aromatics" to align with global sustainability goals. This aligns with the rise of "benign-by-design" chemical development.

In conclusion, 4-cyclopropoxy-3-fluorobenzene-1,2-diamine exemplifies the intersection of innovation and utility in fine chemicals. Its versatility across drug development, materials engineering, and analytical chemistry ensures its continued prominence. As AI-driven molecular modeling accelerates (e.g., searches for "computational screening of diamine scaffolds"), this compound's role in rational design pipelines is poised to expand further.